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Compound of Interest

(r)-(4-Benzylmorpholin-3-
Compound Name:
yl)methanol

Cat. No.: B024854

Technical Guide: (R)-(4-Benzylmorpholin-3-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of (R)-(4-Benzylmorpholin-3-yl)methanol, a chiral morpholine derivative of interest
in medicinal chemistry and drug discovery.

Core Physicochemical Data

The essential molecular properties of (R)-(4-Benzylmorpholin-3-yl)methanol are summarized
in the table below. These data are critical for experimental design, analytical method
development, and computational modeling.

Property Value Source
Molecular Formula C12H17NO2 [1]
Molecular Weight 207.273 g/mol [1]
CAS Number 110167-20-9 [1]
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Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of (R)-(4-
Benzylmorpholin-3-yl)methanol are typically proprietary or described in specific patents and
scientific literature. A general workflow for the characterization of such a compound is outlined
below.

General Workflow for Physicochemical Characterization:

» Synthesis and Purification: The compound is synthesized via appropriate organic chemistry
reactions. Purification is typically achieved through techniques such as column
chromatography or recrystallization to achieve a high degree of purity (e.g., >95%).

o Structural Elucidation:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm
the chemical structure, including the connectivity of atoms and the presence of functional

groups.

o Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine
the accurate mass of the molecule, which in turn confirms the molecular formula.

e Purity Analysis:

o High-Performance Liquid Chromatography (HPLC): Chiral HPLC is essential to determine
the enantiomeric purity of the (R)-enantiomer.

o Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to assess purity and
identify any volatile impurities.

e Physical Property Determination:

o Melting Point: The melting point is measured to assess purity and for identification

purposes.

o Solubility: The solubility in various solvents is determined to inform formulation and

reaction conditions.
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Workflow for Determination of Molecular Properties

The logical flow for determining the molecular formula and weight of a novel or uncharacterized
compound is depicted in the following diagram.
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Caption: Workflow for determining molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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